Cas no 1394839-94-1 (5-Chloro-4-fluoro-2-methoxyaniline)

• Product Name: 5-Chloro-4-fluoro-2-methoxyaniline
• CAS No: 1394839-94-1
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• MDL: MFCD11847614
• CID: 1011333
• PubChem ID: 46835662
• Update Time: 2025-06-14

5-Chloro-4-fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-2-methoxyaniline
• 2-methoxy-4-fluoro-5-chloroanilin
• TRA0046450
• 5-Chloro-4-fluoro-2-methoxybenzenamine
• SY010699
• 5-?chloro-?4-?fluoro-?2-?methoxy-benzenamine
• AKOS014320498
• EN300-1295379
• Benzenamine, 5-chloro-4-fluoro-2-methoxy-
• SCHEMBL15561311
• CS-0302200
• DB-330422
• MFCD11847614
• FD10723
• A927799
• 1394839-94-1
• DB-118403
• CS-11222
• 2-METHOXY-4-FLUORO-5-CHLOROANILINE
• 5-Chloro-4-fluoro-2-methoxy-aniline
• 5-Chloro-4-fluoro-2-methoxyaniline

• MDL： MFCD11847614
• Inchi： 1S/C7H7ClFNO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,10H2,1H3
• InChI Key： GUFGWDIXDGKQTL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)N)OC)F

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-Chloro-4-fluoro-2-methoxyaniline

Recent Advances in the Application of 5-Chloro-4-fluoro-2-methoxyaniline (CAS: 1394839-94-1) in Chemical Biology and Pharmaceutical Research

5-Chloro-4-fluoro-2-methoxyaniline (CAS: 1394839-94-1) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Chloro-4-fluoro-2-methoxyaniline as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure, resulting in improved selectivity and efficacy.

Another significant application of 5-Chloro-4-fluoro-2-methoxyaniline was reported in a study focusing on antimicrobial agents. The compound served as a building block for the synthesis of novel fluoroquinolone derivatives, which showed enhanced activity against drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in addressing the growing challenge of antibiotic resistance.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 5-Chloro-4-fluoro-2-methoxyaniline. A study in Organic Process Research & Development described a scalable and environmentally friendly synthesis route, which minimizes the use of hazardous reagents and reduces waste generation. This development is particularly relevant for industrial-scale production, ensuring a sustainable supply of the compound for pharmaceutical applications.

In addition to its synthetic utility, 5-Chloro-4-fluoro-2-methoxyaniline has been investigated for its potential as a fluorescent probe. A study in Analytical Chemistry demonstrated that the compound can be functionalized to produce highly sensitive probes for detecting reactive oxygen species (ROS) in biological systems. This application holds promise for advancing our understanding of oxidative stress-related diseases and developing diagnostic tools.

Looking ahead, the versatility of 5-Chloro-4-fluoro-2-methoxyaniline continues to inspire innovative research. Ongoing studies are exploring its use in the development of targeted drug delivery systems and as a scaffold for designing multifunctional therapeutic agents. The compound's unique chemical properties and broad applicability make it a valuable asset in the toolkit of medicinal chemists and pharmaceutical researchers.